5-Bromo-4-[3-(3-pyridyl)phenyl]imidazole-2-carbaldehyde

• Molecular Formula: C15H10BrN3O
• Molecular Weight: 328.16 g/mol
• IUPAC Name: 5-bromo-4-(3-pyridin-3-ylphenyl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C15H10BrN3O/c16-15-14(18-13(9-20)19-15)11-4-1-3-10(7-11)12-5-2-6-17-8-12/h1-9H,(H,18,19)
• InChI Key: XZRVLJDFGHZLRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(NC(=N2)C=O)Br)C3=CN=CC=C3

Description

The compound “MFCD33022707” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and reactivity, making it valuable in various scientific and industrial fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “MFCD33022707” involves multiple steps, starting with the preparation of intermediate compounds. The reaction conditions typically include controlled temperatures, specific catalysts, and solvents to ensure the desired product is obtained with high purity and yield. For instance, one common method involves the use of a triazolo ring compound methanesulfonate crystal form, which is prepared through a series of reactions involving methanesulfonate and other reagents .

Industrial Production Methods: Industrial production of “MFCD33022707” is designed for large-scale manufacturing. The process is optimized for efficiency, cost-effectiveness, and safety. It involves the use of automated reactors, continuous flow systems, and stringent quality control measures to produce the compound in bulk quantities .

Chemical Reactions Analysis

Types of Reactions: “MFCD33022707” undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the presence of specific reagents and conditions.

Common Reagents and Conditions: Common reagents used in the reactions of “MFCD33022707” include oxidizing agents, reducing agents, and nucleophiles. The conditions often involve controlled temperatures, pH levels, and the use of solvents to facilitate the reactions .

Major Products Formed: The major products formed from the reactions of “MFCD33022707” depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce various substituted compounds .

Scientific Research Applications

“MFCD33022707” has a wide range of applications in scientific research. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is employed in biochemical assays and as a probe for studying molecular interactions. In medicine, “MFCD33022707” is investigated for its potential therapeutic effects and as a diagnostic tool. Industrially, it is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of “MFCD33022707” involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and the biological system in which it is used .

Comparison with Similar Compounds

“MFCD33022707” can be compared with other similar compounds based on its structure, reactivity, and applications. Similar compounds include those with triazolo ring structures or methanesulfonate derivatives. What sets “MFCD33022707” apart is its unique combination of properties, such as its stability, solubility, and reactivity, which make it particularly valuable for specific applications .

Conclusion

“MFCD33022707” is a versatile compound with significant importance in various scientific and industrial fields. Its unique properties and wide range of applications make it a valuable tool for researchers and industry professionals alike.